Cas no 98736-93-7 (5-ethyl-1-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2,4(1H,3H)-pyrimidinedione)

5-ethyl-1-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2,4(1H,3H)-pyrimidinedione structure
98736-93-7 structure
Product Name:5-ethyl-1-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2,4(1H,3H)-pyrimidinedione
CAS No:98736-93-7
MF:C12H18N2O4
MW:254.282323360443
CID:1002631
PubChem ID:124559
Update Time:2025-04-20

5-ethyl-1-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2,4(1H,3H)-pyrimidinedione Chemical and Physical Properties

Names and Identifiers

    • 5-ethyl-1-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2,4(1H,3H)-pyrimidinedione
    • 5-ethyl-1-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidine-2,4-dione
    • CHEMBL353639
    • 114421-64-6
    • 98736-93-7
    • Carbocyclic 2'-deoxy-5-ethyluridine
    • SCHEMBL8816830
    • DTXSID60913107
    • 5-Ethyl-1-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)pyrimidine-2,4(1H,3H)-dione
    • Carbocyclic 5-ethyl-2'-deoxyuridine
    • 5-Ethyl-4-hydroxy-1-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidin-2(1H)-one
    • c-EDU
    • Inchi: 1S/C12H18N2O4/c1-2-7-5-14(12(18)13-11(7)17)9-3-8(6-15)10(16)4-9/h5,8-10,15-16H,2-4,6H2,1H3,(H,13,17,18)
    • InChI Key: YFOKWCDOVVYABO-UHFFFAOYSA-N
    • SMILES: OC1CC(CC1CO)N1C(NC(C(CC)=C1)=O)=O

Computed Properties

  • Exact Mass: 254.127
  • Monoisotopic Mass: 254.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 89.9Ų

Experimental Properties

  • Density: 1.315
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.57
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